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Compound of Interest

Compound Name: Direct Blue 86

Cat. No.: B15554617

Introduction

Direct Blue 86 (C.I. 74180) stands as a testament to the enduring utility of phthalocyanine
dyes, a class of synthetic colorants renowned for their brilliant hues and exceptional stability.
This technical guide provides an in-depth exploration of the discovery, history, chemical
properties, synthesis, and applications of Direct Blue 86, tailored for researchers, scientists,
and professionals in drug development and related fields.

A Serendipitous Discovery and the Rise of
Phthalocyanines

The history of Direct Blue 86 is intrinsically linked to the discovery of its parent chromophore,
copper phthalocyanine. The journey began with a series of fortuitous observations. In 1907, an
unidentified blue compound was first reported.[1] However, the true breakthrough occurred in
1927 when Swiss researchers, while attempting to synthesize phthalonitrile from o-
dibromobenzene and copper(l) cyanide, serendipitously produced an intensely blue and
remarkably stable byproduct: copper phthalocyanine.[1]

Almost concurrently, in 1928, chemists at Scottish Dyes Ltd. (a precursor to ICI) observed the
formation of a blue iron-containing impurity during the production of phthalimide.[1] This
“impurity" was later identified as iron phthalocyanine. It was the seminal work of Sir Patrick
Linstead in 1934 that fully elucidated the chemical and structural properties of these metal
phthalocyanine complexes.[1]
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The commercial potential of these vibrant and robust pigments was quickly recognized.
Imperial Chemical Industries (ICI) in Great Britain and I.G. Farbenindustrie in Germany began
producing copper phthalocyanine pigments in 1935, followed by DuPont in the United States in
1937. The inherent insolubility of copper phthalocyanine made it an excellent pigment, but its
application as a textile dye required chemical modification to impart water solubility. This led to
the development of sulfonated derivatives, giving rise to a new class of direct dyes, including
the subject of this guide, Direct Blue 86.

Chemical and Physical Properties of Direct Blue 86

Direct Blue 86 is the disodium salt of sulfonated copper phthalocyanine. Its properties are a
direct consequence of its unique molecular structure, which features a central copper ion
chelated within a large aromatic macrocycle.

Chemical Identification

Property Value

Cl Name Direct Blue 86

Cl Number 74180

CAS Number 1330-38-7

Molecular Formula Cs2H14CuNsNa206S:2
Molecular Weight 780.16 g/mol

copper;disodium;2,11,20,29,38,40-hexaza-
37,39-
diazanidanonacyclo[28.6.1.13,10,11219 121 28 04 9,
IUPAC Name 013,18 022,27 031 36]tetraconta-
1(36),2,4(9),5,7,10(40),11,13,15,17,19,21(38),2
2(27),23,25,28,30,32,34-nonadecaene-6,24-

disulfonate

Physical Properties
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Property Description
Appearance Dark blue to black powder

Soluble in water. Solubility increases with
Solubility temperature: 40 g/L at 60°C and 80 g/L at 97°C.

[2] Slightly soluble in ethanol and acetone.

Color in Solution

Forms a bright, greenish-blue or lake blue

solution in water.[2]

Behavior in Acid

In concentrated sulfuric acid, it appears yellow-
green. Upon dilution, the color changes to a

greenish-blue with the formation of a precipitate.

[2]

Fastness Properties

The fastness properties of a dye are crucial for its application, indicating its resistance to

various environmental factors.

Fastness Property

Rating (1ISO)

Light Fastness

6-7

Washing Fastness (Fading)

Washing Fastness (Staining)

Acid Resistance

Alkali Resistance

Note: Fastness properties can vary depending on the dyeing process and the substrate.

Synthesis of Direct Blue 86

The synthesis of Direct Blue 86 is a two-step process. The first step involves the synthesis of

the copper phthalocyanine pigment, followed by its sulfonation to render it water-soluble.
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Synthesis Pathway of Direct Blue 86

Phthalic Anhydride

Step 1: Copper Phthalocyanine Synthesis

Copper Salt (e.g., CuClz)

High Temperature Reaction

Copper Phthalocyanine (Pigment)

Catalyst (e.g., Ammonium Molybdate)

Step 2: Sulfonation

Fuming Sulfuric Acid (Oleum)

Sulfonation Reaction

\

Crude Sulfonated Product

Neutralization (e.g., NaOH)

Direct Blue 86
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Synthesis Pathway of Direct Blue 86
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Experimental Protocol: Synthesis of Copper
Phthalocyanine

This protocol describes a common laboratory-scale synthesis of copper phthalocyanine.
Materials:

e Phthalic anhydride

e Urea

o Anhydrous copper(ll) chloride

o Ammonium molybdate (catalyst)

» High-boiling point solvent (e.g., nitrobenzene or trichlorobenzene)
e Methanol

¢ Dilute hydrochloric acid

e Dilute sodium hydroxide solution

Procedure:

 In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and
a reflux condenser, add phthalic anhydride, urea, anhydrous copper(ll) chloride, and a
catalytic amount of ammonium molybdate in a suitable molar ratio (e.g., 4:8:1:0.01).

e Add the high-boiling point solvent to the flask.
» Heat the reaction mixture with stirring to approximately 180-200°C.

¢ Maintain this temperature for 4-6 hours. The color of the reaction mixture will gradually turn
deep blue as the copper phthalocyanine precipitates.

o After the reaction is complete, cool the mixture to room temperature.
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« Filter the crude copper phthalocyanine pigment and wash it sequentially with methanol to
remove the solvent and unreacted starting materials.

e Wash the pigment with hot dilute sodium hydroxide solution to remove any unreacted
phthalic anhydride.

» Wash with hot dilute hydrochloric acid to remove any residual metal salts.

« Finally, wash the pigment with hot water until the filtrate is neutral.

Dry the purified copper phthalocyanine pigment in an oven at 80-100°C.

Experimental Protocol: Sulfonation of Copper
Phthalocyanine to Direct Blue 86

This protocol outlines the sulfonation process to convert the insoluble pigment into the water-
soluble Direct Blue 86 dye.

Materials:

Purified copper phthalocyanine

Fuming sulfuric acid (oleum, 20-30% SOs)
e Ice

Sodium chloride

Sodium hydroxide solution
Procedure:

 In ajacketed glass reactor equipped with a mechanical stirrer and a thermometer, carefully
add fuming sulfuric acid.

o While stirring and maintaining the temperature between 50-60°C, slowly add the dry, purified
copper phthalocyanine powder to the oleum. The addition should be done in small portions
to control the exothermic reaction.
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 After the addition is complete, continue to stir the reaction mixture at 50-60°C for 10-15
hours.

e Monitor the progress of the reaction by taking a small aliquot, quenching it in water, and
observing its solubility. The reaction is complete when the product is fully water-soluble.

o Carefully and slowly pour the reaction mixture onto a large amount of crushed ice with
vigorous stirring to quench the reaction and dilute the acid.

o Neutralize the acidic solution by the slow addition of a concentrated sodium hydroxide
solution while keeping the temperature low with an ice bath. Adjust the pH to approximately
7.0-7.5.

o Precipitate the Direct Blue 86 dye by adding sodium chloride to the neutralized solution
(salting out).

« Filter the precipitated dye and wash it with a saturated sodium chloride solution to remove
inorganic impurities.

Dry the purified Direct Blue 86 dye.

Application in Dyeing

Direct Blue 86 is primarily used for dyeing cellulosic fibers such as cotton, viscose, and paper
due to its ability to form hydrogen bonds and van der Waals forces with the cellulose polymer.
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Direct Dyeing Workflow for Cotton

Scoured and Bleached Cotton Dye Bath Preparation

After-treatment (Optional)

Dyed Cotton Fabric
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Discovery and Enduring Legacy of Direct Blue 86:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554617#discovery-and-history-of-direct-blue-86-
dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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